Cas no 14036-85-2 (4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI))

4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI) structure
14036-85-2 structure
Product Name:4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
CAS No:14036-85-2
MF:C8H14N2O3
MW:186.208362102509
CID:222155
PubChem ID:57357496
Update Time:2025-04-19

4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
    • 4-(5-methyl-2-oxoimidazolidin-4-yl)butanoic acid
    • 4-Imidazolidinebutyricacid, 5-methyl-2-oxo- (8CI)
    • BS factor
    • 21561-97-7
    • 14036-85-2
    • DTXSID70723698
    • 4-Imidazolidinebutanoic acid, 5-methyl-2-oxo- (VAN)
    • Bisnordethiobiotin
    • Inchi: 1S/C8H14N2O3/c1-5-6(10-8(13)9-5)3-2-4-7(11)12/h5-6H,2-4H2,1H3,(H,11,12)(H2,9,10,13)
    • InChI Key: PBRLRKDRWNHYMD-UHFFFAOYSA-N
    • SMILES: O=C1NC(C)C(CCCC(=O)O)N1

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 186.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 52.54
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.